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Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B091523

Introduction

Citronellyl formate (C11H20032) is a naturally occurring monoterpene ester found in the
essential oils of plants like geranium.[1] It is characterized by a fresh, floral, rosy, and fruity
aroma.[2][3][4] Due to its stability and distinct chemical properties, citronellyl formate can
serve as a reliable analytical standard for the identification and quantification of terpene esters
and related compounds in various matrices, including essential oils, fragrances, food products,
and cosmetic formulations.[5] This document provides detailed information on its physical and
chemical properties, along with protocols for its use as a standard in gas chromatography.

Physicochemical Properties

A comprehensive summary of the physicochemical properties of citronellyl formate is
presented in Table 1. This data is essential for its proper handling, storage, and application as
an analytical standard.
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Property Value Reference
Chemical Formula C11H2002 [61[7]
Molecular Weight 184.28 g/mol [61[7]

CAS Number 105-85-1 121171
Appearance Colorless to pale yellow liquid [2][3]

Purity (by GC) >95% [3]

Density 0.897 g/mL at 25 °C

Boiling Point 235 °C [2]

Flash Point 92 °C (197.6 °F) [8]

Refractive Index

n20/D 1.443 - 1.449

Solubility Soluble in ethanol [9]
Stable under recommended
. storage conditions.[10] Good
Stability o )
stability in various consumer
product bases.[4]
Store in a cool, dry, dark place
Storage [3]

in a tightly sealed container.

Table 1: Physicochemical Properties of Citronellyl Formate

Experimental Protocols

Protocol 1: Preparation of Citronellyl Formate Standard
Stock and Working Solutions

This protocol describes the preparation of a standard stock solution and subsequent serial

dilutions to create working standards for calibration curves.

Materials:
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Citronellyl formate (=95% purity)

Ethyl acetate (analytical grade)

Volumetric flasks (10 mL, 50 mL)

Micropipettes
Procedure:
e Stock Solution Preparation (1000 pg/mL):
o Accurately weigh 10 mg of citronellyl formate into a 10 mL volumetric flask.
o Dissolve the citronellyl formate in a small amount of ethyl acetate.
o Fill the flask to the mark with ethyl acetate.
o Stopper the flask and invert several times to ensure homogeneity.
o Working Solution Preparation (e.g., 1-100 pg/mL):

o Prepare a series of dilutions from the stock solution using ethyl acetate as the diluent. For
example, to prepare a 100 pug/mL working standard, transfer 1 mL of the 1000 pug/mL stock
solution into a 10 mL volumetric flask and dilute to the mark with ethyl acetate.

o Subsequent dilutions can be made to achieve the desired concentration range for the
calibration curve.

Protocol 2: Quantification of Terpene Esters in Essential
Oils by Gas Chromatography-Mass Spectrometry (GC-
MS) using Citronellyl Formate as an External Standard

This protocol outlines the use of citronellyl formate as an external standard for the
quantification of other terpene esters in an essential oil sample.

Instrumentation:
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e Gas chromatograph coupled with a mass spectrometer (GC-MS)
e Capillary column suitable for terpene analysis (e.g., DB-5ms, HP-5ms)

GC-MS Parameters:

Parameter Value
Injector Temperature 250 °C
Injection Volume 1L

Split Ratio 50:1
Carrier Gas Helium
Flow Rate 1.0 mL/min

Initial temperature 60 °C, hold for 2 min, ramp at

Oven Program ) )
5 °C/min to 240 °C, hold for 5 min

MS Transfer Line Temp 280 °C

lon Source Temp 230 °C

lonization Mode Electron lonization (El) at 70 eV
Mass Range m/z 40-400

Table 2: GC-MS Parameters
Procedure:
e Sample Preparation:

o Dilute the essential oil sample in ethyl acetate to bring the concentration of the analytes of
interest within the calibration range. A typical dilution would be 1:100 (v/v).

e Calibration Curve Construction:

o Inject the prepared citronellyl formate working standards (from Protocol 1) into the GC-
MS system.
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o Integrate the peak area of the characteristic ion for citronellyl formate. The most
abundant fragment ion is typically at m/z 69.[6]

o Plot a calibration curve of peak area versus concentration.

o Sample Analysis:
o Inject the diluted essential oil sample into the GC-MS system.
o lIdentify the terpene esters in the sample based on their retention times and mass spectra.
o Integrate the peak areas of the target analytes.

e Quantification:

o Calculate the concentration of each identified terpene ester in the diluted sample by using
the linear regression equation from the citronellyl formate calibration curve.

o Adjust the calculated concentration by the dilution factor to determine the concentration in
the original essential oil sample.

Diagrams
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Workflow for Standard Preparation and GC Analysis
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Caption: Workflow for preparing citronellyl formate standards and their use in GC-MS
analysis.
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Caption: Logical flow of external standard quantification using citronellyl formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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